Cas no 338408-81-4 (4-(4-Fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole)
338408-81-4 structure
Product Name:4-(4-Fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole
CAS No:338408-81-4
MF:C15H11FN2S2
MW:302.389643907547
CID:5699294
PubChem ID:3514708
Update Time:2023-10-14
4-(4-Fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole Chemical and Physical Properties
Names and Identifiers
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- 338408-81-4
- 4-(4-fluorophenyl)-5-(3-methylphenyl)sulfanylthiadiazole
- 4-(4-fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole
- 3H-378S
- AKOS005087832
- 4-(4-Fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole
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- Inchi: 1S/C15H11FN2S2/c1-10-3-2-4-13(9-10)19-15-14(17-18-20-15)11-5-7-12(16)8-6-11/h2-9H,1H3
- InChI Key: UGXYUYMAHQLXLP-UHFFFAOYSA-N
- SMILES: S(C1=C(C2C=CC(=CC=2)F)N=NS1)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 302.03476887g/mol
- Monoisotopic Mass: 302.03476887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 79.3Ų
4-(4-Fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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